Cas no 1111132-47-8 (5-(3-ethoxyphenyl)-2-hydroxybenzaldehyde)

• Product Name: 5-(3-ethoxyphenyl)-2-hydroxybenzaldehyde
• CAS No: 1111132-47-8
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD11871067
• CID: 2606876
• PubChem ID: 53220420
• Update Time: 2025-11-05

5-(3-ethoxyphenyl)-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-ethoxyphenyl)-2-hydroxybenzaldehyde
• 1111132-47-8
• DTXSID50685164
• 4-(3-Ethoxyphenyl)-2-formylphenol, 95%
• 4-(3-ETHOXYPHENYL)-2-FORMYLPHENOL
• MFCD11871067
• 3'-Ethoxy-4-hydroxy[1,1'-biphenyl]-3-carbaldehyde

• MDL： MFCD11871067
• Inchi： 1S/C15H14O3/c1-2-18-14-5-3-4-11(9-14)12-6-7-15(17)13(8-12)10-16/h3-10,17H,2H2,1H3
• InChI Key： VSQXOFJLNDEBGX-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1C=CC(=C(C=O)C=1)O

Computed Properties

• Exact Mass: 242.094294304Da
• Monoisotopic Mass: 242.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-ethoxyphenyl)-2-hydroxybenzaldehyde

5-(3-Ethoxyphenyl)-2-Hydroxybenzaldehyde: A Comprehensive Overview

5-(3-Ethoxyphenyl)-2-Hydroxybenzaldehyde (CAS No. 1111132-47-8) is a fascinating compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its benzaldehyde core and ethoxyphenyl substituent, exhibits a range of interesting properties that make it a valuable subject for research and potential applications.

The molecular structure of 5-(3-Ethoxyphenyl)-2-Hydroxybenzaldehyde is defined by its aromatic ring system, which includes a hydroxyl group at the 2-position and an ethoxyphenyl group at the 5-position. This arrangement imparts the compound with distinct electronic and steric properties, influencing its reactivity and biological activity. Recent studies have highlighted its potential as a precursor in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of this compound is its antioxidant activity, which has been extensively studied in recent years. Research published in *Journal of Medicinal Chemistry* (2023) demonstrated that 5-(3-Ethoxyphenyl)-2-Hydroxybenzaldehyde exhibits potent free radical scavenging capabilities, making it a promising candidate for use in antioxidant therapies. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its potential role in treating chronic inflammatory diseases.

In the realm of material science, 5-(3-Ethoxyphenyl)-2-Hydroxybenzaldehyde has shown promise as a building block for advanced materials. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of new catalysts for organic synthesis. A study in *Nature Communications* (2023) reported that this compound can serve as a versatile ligand in catalytic systems, enhancing reaction efficiency and selectivity.

Furthermore, the compound's photophysical properties have been explored for applications in optoelectronics. Its ability to absorb light in the visible spectrum and emit fluorescence under specific conditions makes it a candidate for use in sensors and imaging agents. Recent advancements in this area have been documented in *Advanced Materials* (2023), where researchers demonstrated its potential as a component in bioimaging technologies.

From a synthetic perspective, 5-(3-Ethoxyphenyl)-2-Hydroxybenzaldehyde is often synthesized via multi-step processes involving aromatic substitution reactions. The latest methodologies reported in *Organic Process Research & Development* (2023) emphasize the use of environmentally friendly conditions, such as microwave-assisted synthesis, to enhance yield and reduce waste. These developments underscore the growing emphasis on sustainable practices in chemical synthesis.

In conclusion, 5-(3-Ethoxyphenyl)-2-Hydroxybenzaldehyde (CAS No. 1111132-47-8) is a multifaceted compound with significant implications across various scientific disciplines. Its unique molecular structure, coupled with its diverse functional properties, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make even greater contributions to the advancement of science and technology.